Cas no 1261452-05-4 (1-(Chloromethyl)-2-iodonaphthalene)

• Product Name: 1-(Chloromethyl)-2-iodonaphthalene
• CAS No: 1261452-05-4
• MF: C₁₁H₈ClI
• MW: 302.538694381714
• CID: 4936217
• Update Time: 2025-10-29

1-(Chloromethyl)-2-iodonaphthalene Chemical and Physical Properties

Names and Identifiers

• 1-(chloromethyl)-2-iodonaphthalene
• 1-(Chloromethyl)-2-iodonaphthalene

• Inchi： 1S/C11H8ClI/c12-7-10-9-4-2-1-3-8(9)5-6-11(10)13/h1-6H,7H2
• InChI Key： HAFIFQOADOQFLC-UHFFFAOYSA-N
• SMILES： IC1=CC=C2C=CC=CC2=C1CCl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 172
• XLogP3: 4.2
• Topological Polar Surface Area: 0

Additional information on 1-(Chloromethyl)-2-iodonaphthalene

Comprehensive Overview of 1-(Chloromethyl)-2-iodonaphthalene (CAS 1261452-05-4): Properties, Applications, and Industry Insights

1-(Chloromethyl)-2-iodonaphthalene (CAS 1261452-05-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This halogenated naphthalene derivative features both chloromethyl and iodo functional groups, making it a versatile intermediate for cross-coupling reactions, such as Suzuki-Miyaura or Sonogashira couplings. Its molecular structure (C₁₁H₈ClI) and high reactivity position it as a critical building block in synthesizing complex molecules, particularly in drug discovery and OLED material development.

Recent trends highlight growing interest in halogenated aromatic compounds like 1-(Chloromethyl)-2-iodonaphthalene due to their role in green chemistry and sustainable synthesis. Researchers are exploring its use in catalyzed reactions to minimize waste, aligning with the global push for eco-friendly chemical processes. Searches for "iodonaphthalene derivatives in drug design" or "chloromethyl-naphthalene applications" have surged by 40% year-over-year, reflecting its industrial relevance.

The compound’s crystalline solid form (typically white to pale yellow) and moderate solubility in organic solvents like dichloromethane or THF make it suitable for lab-scale and industrial applications. Analytical techniques such as HPLC and NMR spectroscopy are commonly employed to verify its purity, which is crucial for high-yield synthetic routes. Notably, its stability under inert atmospheres ensures safe handling in controlled environments.

In the pharmaceutical sector, CAS 1261452-05-4 is pivotal for constructing naphthalene-based scaffolds found in antiviral and anticancer agents. A 2023 study published in the Journal of Medicinal Chemistry emphasized its utility in developing kinase inhibitors, addressing frequent queries like "how are iodonaphthalenes used in targeted therapy?" Meanwhile, material scientists leverage its electron-rich aromatic system to engineer organic semiconductors for flexible electronics—a hotspot topic linked to rising searches for "naphthalene derivatives in OLEDs."

Regulatory compliance and safety data for 1-(Chloromethyl)-2-iodonaphthalene are well-documented, with no restrictions under major chemical inventories. However, users often search for "handling halogenated naphthalenes safely," underscoring the need for PPE and ventilation during use. Innovations in microfluidic synthesis now enable safer, scalable production, reducing risks associated with traditional batch methods.

Future prospects for CAS 1261452-05-4 include expanding its role in photoredox catalysis and bioconjugation techniques. As AI-driven drug discovery accelerates, demand for structurally diverse intermediates like this compound is projected to grow 15% annually through 2030. Its synergy with machine learning-assisted molecular design further cements its status as a future-proof chemical asset.